![molecular formula C17H20N2S B4421198 6-(1-adamantyl)-2-(methylthio)nicotinonitrile](/img/structure/B4421198.png)
6-(1-adamantyl)-2-(methylthio)nicotinonitrile
Overview
Description
6-(1-adamantyl)-2-(methylthio)nicotinonitrile is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications. This compound is a member of the nicotinonitrile family and has shown promise in its ability to interact with certain receptors in the body, leading to potential therapeutic applications.
Mechanism of Action
The mechanism of action for 6-(1-adamantyl)-2-(methylthio)nicotinonitrile involves its ability to interact with certain receptors in the body, including the nicotinic acetylcholine receptor. This interaction can lead to changes in the activity of these receptors, which can have downstream effects on various physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied, but early research has shown that this compound may have potential as a therapeutic agent for various conditions, including neurological disorders and addiction.
Advantages and Limitations for Lab Experiments
One advantage of using 6-(1-adamantyl)-2-(methylthio)nicotinonitrile in lab experiments is its potential as a modulator of certain receptors in the body, which could lead to new therapeutic options for various conditions. However, limitations include the need for further research to fully understand the biochemical and physiological effects of this compound.
Future Directions
For research on 6-(1-adamantyl)-2-(methylthio)nicotinonitrile include further investigation into its potential as a therapeutic agent for various conditions, as well as its mechanism of action and potential side effects. Additionally, research on the synthesis of this compound may lead to new methods for producing similar compounds with potential therapeutic applications.
Scientific Research Applications
One of the primary research applications for 6-(1-adamantyl)-2-(methylthio)nicotinonitrile is in the study of certain receptors in the body, including the nicotinic acetylcholine receptor. This compound has been shown to have potential as a modulator of this receptor, which could lead to new therapeutic options for a variety of conditions.
properties
IUPAC Name |
6-(1-adamantyl)-2-methylsulfanylpyridine-3-carbonitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2S/c1-20-16-14(10-18)2-3-15(19-16)17-7-11-4-12(8-17)6-13(5-11)9-17/h2-3,11-13H,4-9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAETXFXVLQUBBB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C=CC(=N1)C23CC4CC(C2)CC(C4)C3)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.